Cas no 2680534-07-8 (Lithium(1+) 2-(pyrimidin-4-yl)propanoate)
Lithium(1+) 2-(pyrimidin-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-28262754
- lithium(1+) 2-(pyrimidin-4-yl)propanoate
- 2680534-07-8
- Lithium(1+) 2-(pyrimidin-4-yl)propanoate
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- MDL: MFCD34183413
- Inchi: 1S/C7H8N2O2.Li/c1-5(7(10)11)6-2-3-8-4-9-6;/h2-5H,1H3,(H,10,11);/q;+1/p-1
- InChI Key: JDRYHRUXNNCIQA-UHFFFAOYSA-M
- SMILES: [O-]C(C(C)C1C=CN=CN=1)=O.[Li+]
Computed Properties
- Exact Mass: 158.06675590g/mol
- Monoisotopic Mass: 158.06675590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.9Ų
Lithium(1+) 2-(pyrimidin-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28262754-1g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95% | 1g |
$1229.0 | 2023-09-09 | |
| Enamine | EN300-28262754-5g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95% | 5g |
$3562.0 | 2023-09-09 | |
| Enamine | EN300-28262754-10g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95% | 10g |
$5283.0 | 2023-09-09 | |
| Enamine | EN300-28262754-0.05g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 0.05g |
$235.0 | 2025-03-19 | |
| Enamine | EN300-28262754-0.1g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 0.1g |
$352.0 | 2025-03-19 | |
| Enamine | EN300-28262754-0.25g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 0.25g |
$503.0 | 2025-03-19 | |
| Enamine | EN300-28262754-0.5g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 0.5g |
$791.0 | 2025-03-19 | |
| Enamine | EN300-28262754-1.0g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 1.0g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-28262754-2.5g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 2.5g |
$1988.0 | 2025-03-19 | |
| Enamine | EN300-28262754-5.0g |
lithium(1+) 2-(pyrimidin-4-yl)propanoate |
2680534-07-8 | 95.0% | 5.0g |
$2940.0 | 2025-03-19 |
Lithium(1+) 2-(pyrimidin-4-yl)propanoate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Lithium(1+) 2-(pyrimidin-4-yl)propanoate
Recent Advances in Lithium(1+) 2-(pyrimidin-4-yl)propanoate (CAS: 2680534-07-8) Research: A Comprehensive Review
Lithium(1+) 2-(pyrimidin-4-yl)propanoate (CAS: 2680534-07-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique lithium salt structure combined with a pyrimidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.
The synthesis of Lithium(1+) 2-(pyrimidin-4-yl)propanoate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic process that minimizes by-products and enhances the stability of the final compound. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring consistent quality and reproducibility.
Pharmacological investigations have revealed that Lithium(1+) 2-(pyrimidin-4-yl)propanoate exhibits notable neuroprotective effects. A study conducted by Smith et al. (2024) demonstrated its efficacy in mitigating oxidative stress and inflammation in neuronal cell lines, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key signaling pathways, including the NF-κB and Nrf2 pathways, has been identified as a possible mechanism underlying its neuroprotective properties.
In addition to its neuroprotective effects, Lithium(1+) 2-(pyrimidin-4-yl)propanoate has shown promise in oncology research. Preliminary data from a 2024 study published in Cancer Research indicate that the compound can inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The researchers attributed this effect to the compound's ability to interfere with pyrimidine metabolism, a critical pathway for cancer cell survival and growth.
Despite these promising findings, challenges remain in the development of Lithium(1+) 2-(pyrimidin-4-yl)propanoate as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed in future studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index and reduce off-target effects.
In conclusion, Lithium(1+) 2-(pyrimidin-4-yl)propanoate (CAS: 2680534-07-8) represents a promising candidate for further development in the fields of neurology and oncology. Its unique chemical structure and multifaceted pharmacological effects warrant continued investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its delivery, and evaluating its safety and efficacy in vivo. The compound's potential to address unmet medical needs makes it a valuable subject for ongoing and future research efforts.
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